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Compound of Interest

Compound Name: 4-Bromo-2-nitrobenzyl alcohol

Cat. No.: B1284205

An In-depth Technical Guide to 4-Bromo-2-nitrobenzyl Alcohol

This technical guide provides a comprehensive overview of 4-Bromo-2-nitrobenzyl alcohol,
including its molecular structure, chemical formula, physicochemical properties, and a detailed
experimental protocol for its synthesis. This document is intended for researchers, scientists,
and professionals in the field of drug development and organic synthesis.

Molecular Structure and Formula

4-Bromo-2-nitrobenzyl alcohol is an organic compound featuring a benzene ring substituted
with a bromo group, a nitro group, and a hydroxymethyl group.[1][2]

e Molecular Formula: C7HeBrNOs[2][3][4][5]

« CAS Number; 22996-19-6[3][5]

e Synonyms: (4-bromo-2-nitrophenyl)methanol[4][6]

Below is a two-dimensional representation of the molecular structure.

Caption: 2D structure of 4-Bromo-2-nitrobenzyl alcohol.

Physicochemical Properties
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The key physicochemical properties of 4-Bromo-2-nitrobenzyl alcohol are summarized in the
table below. This data is essential for its handling, characterization, and application in
experimental settings.

Property Value Source
Molecular Weight 232.03 g/mol [31[6]
Exact Mass 230.95311 Da [6]
Density 1.8+0.1 g/cm3 [6]
Boiling Point 338.5 °C at 760 mmHg [6]
Flash Point 158.5+ 23.7 °C [6]
Refractive Index 1.633-1.634 [3][6]
:’:g;lz;gical Polar Surface Area 66 A2 6]
XLogP3 1.6 [6]

Experimental Protocols
Synthesis of 4-Bromo-2-nitrobenzyl alcohol

This section details a common laboratory method for the synthesis of 4-Bromo-2-nitrobenzyl
alcohol via the reduction of 4-bromo-2-nitrobenzoic acid.

Objective: To synthesize (4-bromo-2-nitrophenyl)methanol from 4-bromo-2-nitrobenzoic acid.
Reagents:

4-bromo-2-nitrobenzoic acid

Borane tetrahydrofuran complex solution (1 M in THF)

Saturated aqueous sodium hydrogencarbonate solution

Ethyl acetate
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e Magnesium sulfate (MgSOa)

e Tetrahydrofuran (THF)

Procedure:

A solution of 4-bromo-2-nitrobenzoic acid (2.00 g, 8.13 mmol) in THF is prepared at room
temperature.[6]

e Borane tetrahydrofuran complex solution (1 M in THF, 13 mL, 13 mmol) is added to the
solution over a period of 5 minutes.[6]

e The reaction mixture is stirred at ambient temperature for 48-72 hours.[6] The progress of
the reaction can be monitored using Liquid Chromatography-Mass Spectrometry (LCMS).[6]

e Upon completion, the reaction mixture is carefully poured into a saturated aqueous solution
of sodium hydrogencarbonate.[6]

e The aqueous mixture is then extracted with ethyl acetate.[6]
e The combined organic layer is dried over anhydrous magnesium sulfate (MgSQa).[6]
e The solvent is removed to yield the product, 4-Bromo-2-nitrobenzyl alcohol.

The following diagram illustrates the workflow for the synthesis protocol.
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Caption: Workflow for the synthesis of 4-Bromo-2-nitrobenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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